Cas no 1783765-41-2 (9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane hydrochloride)

• Product Name: 9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane hydrochloride
• CAS No: 1783765-41-2
• MF: C₇H₁₂ClF₂NO
• MW: 199.626088142395
• MDL: MFCD28992100
• CID: 4613921
• PubChem ID: 105452518
• Update Time: 2025-06-25

9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9,9-Difluoro-3-Oxa-7-Aza-Bicyclo[3.3.1]Nonane Hydrochloride(WX120103S1)
• 9,9-Difluoro-3-Oxa-7-Aza-Bicyclo[3.3.1]Nonane Hydrochloride*
• 9,9-DIFLUORO-3-OXA-7-AZA-BICYCLO[3.3.1]NONANE HCL
• 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonanehydrochloride
• 9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane hydrochloride

• MDL： MFCD28992100
• Inchi： 1S/C7H11F2NO.ClH/c8-7(9)5-1-10-2-6(7)4-11-3-5;/h5-6,10H,1-4H2;1H
• InChI Key： KXXADZXZJAKWNG-UHFFFAOYSA-N
• SMILES： C12C(F)(F)C(CNC1)COC2.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 9,9-difluoro-3-oxa-7-azabicyclo3.3.1nonane hydrochloride

Professional Introduction to 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 1783765-41-2)

9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride, a compound with the chemical identifier CAS No. 1783765-41-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a unique class of heterocyclic molecules characterized by its bicyclic structure, incorporating both oxygen and nitrogen atoms into its framework. The presence of two fluorine atoms at the 9-position further enhances its chemical properties, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride is meticulously designed to optimize its pharmacokinetic and pharmacodynamic profiles. The bicyclic scaffold provides stability and flexibility, which are crucial for effective drug design. The incorporation of an oxygen atom at the 3-position and a nitrogen atom at the 7-position introduces functional groups that can interact with biological targets in specific ways, potentially leading to enhanced binding affinity and selectivity.

Recent studies have highlighted the potential of fluorinated heterocycles in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. The fluorine atoms in 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride play a pivotal role in these properties by influencing electronic distribution and steric effects. This has led to increased interest in developing fluorinated analogs as lead compounds for drug discovery.

In the context of current pharmaceutical research, 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride has been explored for its potential applications in treating various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The unique structural features of this compound make it a promising candidate for further investigation into its biological activity and potential clinical utility.

The synthesis of 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride involves complex organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the bicyclic core while introducing the fluorine atoms at the appropriate positions. These synthetic strategies reflect the growing sophistication in chemical synthesis techniques and highlight the compound's significance as a research tool.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as oral tablets or injectable solutions. This solubility advantage is critical for achieving optimal bioavailability and therapeutic efficacy.

Evaluation of the pharmacological properties of 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride has revealed interesting interactions with biological targets at both the molecular and cellular levels. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways, suggesting its potential as a therapeutic agent.

The development of novel drug candidates like 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride is supported by advancements in computational chemistry and high-throughput screening technologies, which enable rapid assessment of molecular interactions and pharmacological activity. These tools have accelerated the discovery process by allowing researchers to predict and validate the potential of new compounds efficiently.

The future prospects for 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride are promising, with ongoing research aimed at optimizing its chemical properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical trials and ultimately bring new treatments to patients in need.

In conclusion, CAS No. 1783765-41-2, corresponding to 9,9-difluoro-3-oza-bicyclo[bicyclo[bicyclo]]nonane hydrochloride, represents a significant contribution to modern medicinal chemistry with its innovative structure and promising biological properties.